5,5,6,7,7,7-Hexafluoroheptane-1,4-diol

• IUPAC Name: 5,5,6,7,7,7-hexafluoroheptane-1,4-diol
• InChI: InChI=1S/C7H10F6O2/c8-5(7(11,12)13)6(9,10)4(15)2-1-3-14/h4-5,14-15H,1-3H2
• InChI Key: ZUBRSYGEUQONHV-UHFFFAOYSA-N
• Canonical SMILES: C(CC(C(C(C(F)(F)F)F)(F)F)O)CO
• Molecular Formula: C7H10F6O2
• Molecular Weight: 240.14 g/mol

Description

5,5,6,7,7,7-Hexafluoroheptane-1,4-diol, also known as HFPHD, is a synthetic compound with a wide range of applications in scientific research. It is a fluorinated diol that can be used as a solvent, a reaction medium, or a reactant in various chemical reactions. HFPHD has been studied extensively for its unique properties and has been used in numerous applications in the fields of chemistry, biochemistry, and material science.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Fluorinated Compounds : A study by Sevenard et al. (2006) demonstrates a method for synthesizing fluorinated compounds related to 5,5,6,7,7,7-Hexafluoroheptane-1,4-diol, specifically focusing on the synthesis of the simplest fluorinated 1,3,5-triketone. This research contributes to the understanding of the chemical properties and synthesis routes of fluorinated organic compounds (Sevenard, Kazakova, Chizhov, & Röschenthaler, 2006).

• Study of Fluorinated Alcohols and Epoxides : Research by Farran et al. (2009) discusses the stereocontrolled synthesis of alkanes with contiguous fluorine atoms, prepared by sequential fluorination of diastereoisomeric alcohol-diepoxides. This research is relevant to understanding the synthesis and properties of compounds like this compound (Farran, Slawin, Kirsch, & O'Hagan, 2009).

• Development of Fluorinated Diols : A study by Lahiouhel et al. (2001) focuses on the radical addition of 1-iodoperfluorohexane to allyl alcohol, leading to the creation of fluorinated telechelic diols. This research provides insights into the chemical reactions and synthesis techniques relevant to fluorinated diols (Lahiouhel, Améduri, & Boutevin, 2001).

Polymer and Material Science

• Use in Polyester Synthesis : Research by Arnaud et al. (2017) explores the use of diols, including those similar to this compound, in the synthesis of novel polyesters. This demonstrates the potential application of such compounds in the development of new materials (Arnaud, Wu, Wong Chang, Comerford, Farmer, Schmid, Chang, Li, & Mascal, 2017).

• Polyurethane Synthesis : Jayasuriya et al. (1995) investigated the ferroelectric behavior of fluorinated polyurethanes synthesized from compounds similar to this compound. This research highlights its potential use in the development of specialized polyurethanes with unique electronic properties (Jayasuriya, Tasaka, Shouko, & Inagaki, 1995).